Cas no 2248320-95-6 (Tert-butyl 2-amino-3-methyl-2-phenylbutanoate)

• Product Name: Tert-butyl 2-amino-3-methyl-2-phenylbutanoate
• CAS No: 2248320-95-6
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6527066
• PubChem ID: 137938956
• Update Time: 2025-07-23

Tert-butyl 2-amino-3-methyl-2-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-3-methyl-2-phenylbutanoate
• EN300-6510513
• 2248320-95-6

• Inchi： 1S/C15H23NO2/c1-11(2)15(16,12-9-7-6-8-10-12)13(17)18-14(3,4)5/h6-11H,16H2,1-5H3
• InChI Key： HPRGYYWKIAUDOH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C1C=CC=CC=1)(C(C)C)N)=O

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-3-methyl-2-phenylbutanoate

Tert-butyl 2-amino-3-methyl-2-phenylbutanoate (CAS No. 2248320-95-6): A Comprehensive Overview

Tert-butyl 2-amino-3-methyl-2-phenylbutanoate, identified by its CAS number 2248320-95-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The compound's structural composition, featuring a tert-butyl group, an amino group, a methyl group, and a phenyl moiety attached to a butanoate backbone, makes it a versatile building block for more complex chemical entities.

The structural attributes of Tert-butyl 2-amino-3-methyl-2-phenylbutanoate contribute to its reactivity and utility in various chemical transformations. The presence of the amino group (–NH₂) and the carboxylic acid derivative (butanoate) allows for multiple functionalization possibilities, including amidation, esterification, and condensation reactions. These properties make it a valuable candidate for the synthesis of peptidomimetics and other bioactive molecules. Furthermore, the tert-butyl group (–C(CH₃)₃) provides steric hindrance, which can be exploited to influence the conformation and binding affinity of derived compounds.

In recent years, there has been growing interest in the development of novel pharmacological agents that target specific biological pathways. Tert-butyl 2-amino-3-methyl-2-phenylbutanoate has been explored as a precursor in the synthesis of molecules with potential therapeutic applications. For instance, researchers have investigated its role in generating derivatives that interact with enzymes and receptors involved in inflammatory responses and neurodegenerative diseases. The compound's ability to serve as a scaffold for structure-based drug design has made it a focal point in medicinal chemistry research.

One of the most compelling aspects of Tert-butyl 2-amino-3-methyl-2-phenylbutanoate is its versatility in synthetic chemistry. The butanoate moiety can be easily modified to introduce different functional groups, enabling the creation of a diverse library of compounds. This flexibility has been leveraged in the development of novel antibiotics and antiviral agents. Additionally, the phenyl ring provides opportunities for further derivatization through aromatic substitution reactions, allowing chemists to tailor the electronic and steric properties of the final product.

The synthetic pathways involving Tert-butyl 2-amino-3-methyl-2-phenylbutanoate have been optimized for efficiency and scalability. Recent advances in catalytic methods have enabled more sustainable production processes, reducing waste and minimizing energy consumption. These improvements align with the broader goals of green chemistry, which aim to make pharmaceutical synthesis more environmentally friendly while maintaining or enhancing yield and purity.

From a biological perspective, Tert-butyl 2-amino-3-methyl-2-phenylbutanoate has shown promise in preclinical studies as a modulator of various biological processes. Its derivatives have been tested for their ability to inhibit key enzymes implicated in metabolic disorders and cancer progression. The compound's unique structural features appear to confer selective binding properties, allowing it to interact with target proteins without significant off-target effects. This selectivity is crucial for developing drugs with improved safety profiles.

The pharmaceutical industry continues to invest in research aimed at uncovering new applications for Tert-butyl 2-amino-3-methyl-2-phenylbutanoate. Collaborative efforts between academic institutions and industrial partners have led to innovative synthetic strategies and drug discovery programs. These initiatives highlight the compound's importance as a building block for next-generation therapeutics. As our understanding of molecular interactions evolves, so too does the potential for this compound to contribute to groundbreaking medical advancements.

Looking ahead, the future prospects for Tert-butyl 2-amino-3-methyl-2-phenylbutanoate are bright. Continued research into its chemical properties and biological activities will likely uncover additional therapeutic applications. Advances in computational chemistry and high-throughput screening technologies may further accelerate the discovery process by enabling rapid assessment of derivative compounds. The compound's role in interdisciplinary research underscores its significance as a cornerstone of modern pharmaceutical development.

In conclusion, Tert-butyl 2-amino-3-methyl-2-phenylbutanoate (CAS No. 2248320-95-6) represents a fascinating molecule with diverse applications in synthetic chemistry and drug development. Its structural complexity and functional versatility make it an indispensable tool for researchers seeking to create novel bioactive molecules. As scientific understanding progresses, this compound is poised to play an increasingly pivotal role in advancing medical science and improving human health.